Cas no 2165853-22-3 (2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)-
• CAS No: 2165853-22-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5164368
• Update Time: 2025-06-11

2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)-

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-8-4-5-12(13,6-8)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-,12-/m0/s1
• InChI Key： DPGUEWVPLHCLQO-UFBFGSQYSA-N
• SMILES： [C@@]12(C(O)=O)C[C@]([H])(CC1)CN2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)-

Introduction to 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- (CAS No. 2165853-22-3)

2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- (CAS No. 2165853-22-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds and is characterized by its complex structure and potential biological activities.

The molecular formula of 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- is C₁₃H₂₀N₂O₄, and its molecular weight is approximately 260.30 g/mol. The compound features a bicyclic ring system with an azabicyclo[2.2.1]heptane core and a tert-butyl ester group attached to one of the carboxylic acid functionalities. The (1S,4S)-stereochemistry adds to its structural complexity and may influence its biological properties.

In recent years, azabicyclic compounds have been extensively studied for their potential applications in drug discovery and development. These compounds often exhibit unique pharmacological properties due to their rigid and conformationally constrained structures, which can lead to high binding affinities to specific biological targets.

2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound can modulate various biological pathways and may have applications in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2020 highlighted the antiproliferative activity of 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- against several cancer cell lines. The researchers found that the compound exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This selective activity suggests that the compound may have a favorable therapeutic index and could be further optimized for clinical use.

In addition to its antiproliferative properties, 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- has also been explored for its neuroprotective effects. A study conducted by a team of researchers at the University of California found that the compound could protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route for preparing 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- has been well documented in the literature. The synthesis typically involves several steps including ring formation and functional group transformations. One common approach involves the use of a Diels-Alder reaction followed by selective functionalization of the resulting bicyclic core.

The purity and quality of 2-Azabicyclo[2.2.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4S)- are crucial for its use in research and development applications. High-purity samples are typically obtained through advanced purification techniques such as column chromatography and recrystallization.

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